C. I. Pigment Red 62

Specification

• CAS No.: 109823-18-9
• Molecular Formula: C11H14N2S
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

C.I. Pigment Red 62 is classified as a double azo compound that belongs to the broader family of azo pigments. These pigments are characterized by the presence of one or more azo groups (-N=N-) that connect aromatic rings, contributing to their distinctive color properties.

Basic Identification Parameters

Parameter	Value
CAS Registry Number	109823-18-9
Colour Index Number	C.I. 23295
Chemical Classification	Double azo pigment
Molecular Structure	Double azo

Molecular Composition

There are notable differences in the reported molecular formulas across sources, which can be attributed to different forms of the pigment:

Form	Molecular Formula	Molecular Weight
Base compound	C34H26N4O14S4	842.85
Barium salt	C34H28BaN4O14S4	982.18

The difference in molecular weight and formula indicates that C.I. Pigment Red 62 is typically converted to its barium salt form for commercial applications, which enhances certain properties such as stability and color performance.

Manufacturing Process

Synthesis Method

The production of C.I. Pigment Red 62 involves a sequential chemical synthesis process that can be summarized as follows:

• Double diazotization of 4-(4-Amino-2-methylphenyl)-3-methylbenzenamine

• Coupling with 3-Hydroxynaphthalene-2,7-disulfonic acid (2 Moore)

• Conversion to barium salt for the final product

This multi-step process requires precise control of reaction conditions to ensure the quality and purity of the final pigment. The double azo structure is critical for its characteristic color properties.

Physical and Chemical Properties

Physical Characteristics

C.I. Pigment Red 62 is characterized by its brilliant blue-light red color, making it valuable for various color applications.

Stability Properties

The pigment demonstrates specific stability characteristics that affect its applicability in different environments:

Property	Performance
Light Fastness	Stable
Heat Resistance	Stable up to 150°C
Sodium Carbonate (5%) Resistance	Poor
Muriatic Acid (5%) Resistance	Good
PVC Migration	Not specified in available data
Soap Micelle Bleeding	Not specified in available data

These properties indicate that C.I. Pigment Red 62 maintains good stability under normal conditions but has limitations in highly alkaline environments.

Stability and Reactivity

Environmental Stability

The stability of C.I. Pigment Red 62 under various environmental conditions provides insight into its durability and performance:

• Thermal stability: The pigment maintains stability up to 150°C, after which degradation may occur

• Chemical resistance: Shows good resistance to acidic conditions but poor resistance to alkaline environments

• Light stability: Demonstrates stable performance when exposed to light, indicating good lightfastness properties

These stability characteristics are important considerations for its application in products that may be exposed to varying environmental conditions.

Regulatory Status

• Manufacturing safety requirements

• Environmental release limits

• Application restrictions in consumer products

• Labeling and documentation requirements

Unlike some other red pigments such as C.I. Pigment Red 104 (which contains lead chromate and is subject to significant restrictions due to carcinogenicity and reproductive toxicity concerns), no specific health hazard classifications for C.I. Pigment Red 62 are mentioned in the available sources.

Research Findings

Structural Analysis

The molecular structure of C.I. Pigment Red 62 features a double azo linkage that connects aromatic rings, creating a conjugated system responsible for its characteristic color absorption. The conversion to a barium salt appears to enhance certain properties of the pigment, including stability and possibly color intensity.

Comparative Analysis

When comparing C.I. Pigment Red 62 with other red pigments mentioned in the search results, several distinctions emerge:

Pigment	Chemical Nature	Notable Properties	Health Concerns
C.I. Pigment Red 62	Double azo organic pigment (Barium salt)	Brilliant blue-light red, heat stable to 150°C	Not specified in available data
C.I. Pigment Red 104	Inorganic pigment (Lead chromate molybdate sulfate)	High opacity, weather resistance	Classified as carcinogenic and toxic for reproduction
C.I. Pigment Red 193	Organic pigment (Aluminum complex)	Vibrant red, excellent lightfastness	Not specified in available data

This comparison highlights that different red pigments serve various application needs based on their unique properties, with important considerations regarding safety and regulatory status.